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Compound of Interest

Compound Name: 4-(Dimethylamino)butan-1-ol

Cat. No.: B082855

An In-depth Technical Guide to the Physical Properties of 4-(Dimethylamino)butan-1-ol

This technical guide provides a comprehensive overview of the key physical properties of 4-

(Dimethylamino)butan-1-ol (CAS No: 13330-96-6), specifically its boiling point and density.
This document is intended for researchers, scientists, and professionals in drug development
who utilize this compound in their work.

Summary of Physical Properties

4-(Dimethylamino)butan-1-ol is a bifunctional organic compound containing both a tertiary
amine and a primary alcohol group. These functional groups influence its physical properties,
such as its boiling point and density, through intermolecular forces like hydrogen bonding and
dipole-dipole interactions.

The reported values for the boiling point and density of 4-(Dimethylamino)butan-1-ol exhibit
some variation across different sources. These discrepancies may arise from differences in
experimental conditions (e.g., pressure) or the purity of the sample. The quantitative data are
summarized in the table below.
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Physical Property Value Units Source(s)
Boiling Point 147 °C [1]

164.0 + 23.0 °C (at 760 mmHg) [2]

188 °C [1]

Density 0.88 g/cm3 [1]
09+0.1 g/cm3 [2]

Molecular Formula CeH1sNO - [1112]
Molecular Weight 117.19 g/mol [2]

Experimental Protocols for Property Determination

Accurate determination of physical properties is critical for the reliable use of chemical
compounds in research and development. The following sections detail standard experimental
methodologies for measuring boiling point and density.

Boiling Point Determination: Micro-Boiling Point Method

This method is suitable when only a small amount of the sample is available. The principle
relies on the definition of the boiling point as the temperature at which the vapor pressure of the
liquid equals the surrounding atmospheric pressure.

Experimental Workflow:
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Preparation

1. Sample Preparation
Fill a small vial (Durham tube)
half-full with the sample.

2. Capillary Insertion
Place a capillary tube (sealed end up)
into the sample.

3. Apparatus Assembly
Attach the vial to a thermometer.

Measufement

4. Heating
Gently heat the apparatus
in a Thiele tube or oil bath.

'

5. Observation (Heating)
Observe a rapid, continuous stream
of bubbles from the capillary tube.

6. Stop Heating

Remove heat source once a steady
stream of bubbles is observed.

7. Observation (Cooling)
Watch for the moment the liquid
is drawn up into the capillary tube.

Data Recording & Analysis

8. Record Temperature
The temperature at the moment of liquid entry
is the boiling point. Record atmospheric pressure.

9. Data Validation
Compare the measured boiling point
with literature values.

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.
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Detailed Protocol:

o Sample Preparation: A small glass vial (e.g., a Durham tube) is filled approximately half-full
with 4-(Dimethylamino)butan-1-ol.[3]

o Apparatus Assembly: A capillary tube, sealed at one end, is placed into the vial with the open
end down. This assembly is then attached to a thermometer using a rubber band, ensuring
the bottom of the vial is level with the thermometer bulb.[3]

e Heating: The entire assembly is placed in a heating apparatus, such as a Thiele tube filled
with mineral oil, ensuring the sample is positioned for even heating.[3] The apparatus is
heated gently. Initially, bubbles will emerge from the capillary as trapped air expands.

o Observation: As the temperature approaches the boiling point, the vapor pressure of the
sample increases. When the boiling point is reached, a rapid and continuous stream of
bubbles will emerge from the capillary tube as the vapor pressure equals the atmospheric
pressure.

¢ Measurement: Once a steady stream of bubbles is observed, the heat source is removed. As
the apparatus cools, the vapor pressure inside the capillary tube decreases. The exact
moment the bubble stream stops and the liquid is drawn back into the capillary tube, the
temperature is recorded. This temperature is the boiling point of the liquid at the current
atmospheric pressure.

Density Determination: Vibrating Tube Densitometer

This is a modern and highly accurate method for determining the density of liquids. It measures
the change in the resonant frequency of a U-shaped glass tube when it is filled with the sample
liquid.

Experimental Workflow:
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Setup & Calibration

1. Instrument Calibration
Calibrate the densitometer using two
standards of known density (e.g., dry air and pure water).

2. Set Temperature
Set the desired measurement temperature
and allow the instrument to stabilize.

Measurement

3. Sample Injection
Inject the 4-(Dimethylamino)butan-1-ol
sample into the measurement cell.

'

4. Equilibration
Allow the sample's temperature to
equilibrate with the cell.

5. Measure Oscillation Period
The instrument measures the resonant
frequency of the tube containing the sample.

& Output

6. Density Calculation

The instrument's software calculates the density
based on the oscillation period and calibration data.

7. Record Data
Record the final density value at the
specified temperature.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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